Cas no 1556421-62-5 (1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole)

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole structure

1556421-62-5 structure

Product Name:1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

CAS No:1556421-62-5

MF:C₇H₁₀N₂O

MW:138.167101383209

CID:6531315

PubChem ID:83094783

Update Time:2024-01-11

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole
- EN300-1239634
- 1556421-62-5
- AKOS021416160
- Inchi： 1S/C7H10N2O/c1-5-6(7-4-10-7)3-9(2)8-5/h3,7H,4H2,1-2H3
- InChI Key： VPGGMEQEGQFWNI-UHFFFAOYSA-N
- SMILES： O1CC1C1=CN(C)N=C1C

Computed Properties

Exact Mass: 138.079312947g/mol
Monoisotopic Mass: 138.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 30.4Å²

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1239634-1.0g	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		1g	$0.0	2023-06-08
Enamine	EN300-1239634-50mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		50mg	$647.0	2023-10-02
Enamine	EN300-1239634-100mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		100mg	$678.0	2023-10-02
Enamine	EN300-1239634-250mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		250mg	$708.0	2023-10-02
Enamine	EN300-1239634-500mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		500mg	$739.0	2023-10-02
Enamine	EN300-1239634-1000mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		1000mg	$770.0	2023-10-02
Enamine	EN300-1239634-2500mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		2500mg	$1509.0	2023-10-02
Enamine	EN300-1239634-5000mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		5000mg	$2235.0	2023-10-02
Enamine	EN300-1239634-10000mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		10000mg	$3315.0	2023-10-02

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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